Cas no 61621-61-2 (1,3-Cyclohexanedione, 5-tridecyl-)

• Product Name: 1,3-Cyclohexanedione, 5-tridecyl-
• CAS No: 61621-61-2
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 472505
• PubChem ID: 71394051
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-tridecyl-
• 5-tridecylcyclohexane-1,3-dione
• 61621-61-2
• DTXSID90815781

• Inchi： 1S/C19H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-14-18(20)16-19(21)15-17/h17H,2-16H2,1H3
• InChI Key： ZEQNFEZLWKZJJQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14